Cas no 1798485-04-7 (1-benzyl-N-methyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-benzyl-N-methyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1798485-04-7
• MF: C₁₆H₁₅N₅O
• MW: 293.323202371597
• CID: 5406807
• Update Time: 2025-11-02

1-benzyl-N-methyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-N-methyl-5-pyridin-4-yltriazole-4-carboxamide
• 1-benzyl-N-methyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H15N5O/c1-17-16(22)14-15(13-7-9-18-10-8-13)21(20-19-14)11-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,17,22)
• InChI Key： JAYOVHRQVVSJMC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(C2=CC=NC=C2)=C(C(NC)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 1-benzyl-N-methyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 1-benzyl-N-methyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1798485-04-7)

In recent years, the compound 1-benzyl-N-methyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1798485-04-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This triazole-based small molecule has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural features of this compound, including the benzyl and pyridinyl groups, contribute to its diverse biological activities and make it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 1-benzyl-N-methyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide derivatives. The researchers employed a click chemistry approach to efficiently synthesize the triazole core, followed by modifications to the benzyl and pyridinyl substituents. The study demonstrated that these derivatives exhibit potent inhibitory activity against a range of kinases, with IC50 values in the nanomolar range. Notably, the lead compound showed selective inhibition of specific kinase targets, suggesting its potential as a targeted therapeutic agent.

Another significant finding comes from a preclinical study investigating the anti-inflammatory properties of 1-benzyl-N-methyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide. The compound was found to effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. Mechanistic studies revealed that this effect is mediated through the modulation of the NF-κB signaling pathway. These results highlight the potential of this compound as a novel anti-inflammatory agent, particularly for the treatment of chronic inflammatory diseases.

In addition to its therapeutic potential, recent research has also focused on the pharmacokinetic properties of 1-benzyl-N-methyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide. A comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) study conducted in rodent models demonstrated favorable oral bioavailability and metabolic stability. The compound exhibited a moderate plasma half-life and good tissue penetration, making it a promising candidate for further development. However, the study also identified potential metabolic liabilities, such as cytochrome P450-mediated oxidation, which may need to be addressed in future optimization efforts.

Recent advances in computational chemistry have also contributed to the understanding of the molecular interactions of 1-benzyl-N-methyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide with its biological targets. Molecular docking and molecular dynamics simulations have provided insights into the binding modes of this compound with various enzymes and receptors. These computational studies have identified key interactions, such as hydrogen bonding with active site residues and π-π stacking with aromatic amino acids, which are critical for its biological activity. These findings can guide the rational design of more potent and selective analogs.

Despite the promising results, challenges remain in the development of 1-benzyl-N-methyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide as a therapeutic agent. Issues such as off-target effects, potential toxicity, and formulation stability need to be thoroughly investigated in future studies. Nevertheless, the growing body of research on this compound underscores its potential as a versatile scaffold for drug discovery. Continued efforts in structural optimization and mechanistic studies will be essential to fully realize its therapeutic potential.

In conclusion, 1-benzyl-N-methyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1798485-04-7) represents a promising candidate for further development in the field of chemical biology and medicinal chemistry. Its diverse biological activities, favorable pharmacokinetic properties, and potential for structural modification make it a valuable tool for both basic research and drug discovery. Future studies should focus on addressing the remaining challenges and exploring its applications in various therapeutic areas.